2,4,5,6-tetrachloro-N-(2,5-dimethoxyphenyl)nicotinamide

• IUPAC Name: 2,4,5,6-tetrachloro-N-(2,5-dimethoxyphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H10Cl4N2O3/c1-22-6-3-4-8(23-2)7(5-6)19-14(21)9-10(15)11(16)13(18)20-12(9)17/h3-5H,1-2H3,(H,19,21)
• InChI Key: HCFWKAMIUJSVAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C(=C(N=C2Cl)Cl)Cl)Cl
• Molecular Formula: C14H10Cl4N2O3
• Molecular Weight: 396.0 g/mol

Description

2,4,5,6-tetrachloro-N-(2,5-dimethoxyphenyl)nicotinamide, also known as AG-205, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of the protein kinase CK2, which has been implicated in a variety of cellular processes, including cell growth, differentiation, and apoptosis. In

Mechanism of Action

The mechanism of action of 2,4,5,6-tetrachloro-N-(2,5-dimethoxyphenyl)nicotinamide involves inhibition of the protein kinase CK2. This compound binds to the ATP-binding site of CK2, thereby preventing the kinase from phosphorylating its substrates. This inhibition of CK2 activity has been shown to have a variety of effects on cellular processes, including inhibition of cell growth and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Inhibition of CK2 by 2,4,5,6-tetrachloro-N-(2,5-dimethoxyphenyl)nicotinamide has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit cell growth and induce apoptosis in cancer cells. It has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease, by inhibiting the activity of CK2, which is involved in the phosphorylation of tau protein.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4,5,6-tetrachloro-N-(2,5-dimethoxyphenyl)nicotinamide in lab experiments is its potency as a CK2 inhibitor. This compound has been shown to be a highly effective inhibitor of CK2, with an IC50 value in the low nanomolar range. Another advantage is its specificity for CK2, as it does not inhibit other protein kinases at concentrations that are effective against CK2. However, one limitation of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental systems.

Future Directions

There are several potential future directions for research on 2,4,5,6-tetrachloro-N-(2,5-dimethoxyphenyl)nicotinamide. One area of interest is the development of more potent and selective CK2 inhibitors based on the structure of this compound. Another area of interest is the investigation of the role of CK2 in various cellular processes, and the potential therapeutic applications of CK2 inhibitors in the treatment of diseases such as cancer and neurodegenerative diseases. Finally, the development of new experimental systems for the study of CK2 and its inhibitors, including cell-based assays and animal models, could provide valuable insights into the biological effects of these compounds.

Scientific Research Applications

2,4,5,6-tetrachloro-N-(2,5-dimethoxyphenyl)nicotinamide has been used extensively in scientific research as a potent inhibitor of CK2. This protein kinase has been implicated in a variety of cellular processes, including cell growth, differentiation, and apoptosis. Inhibition of CK2 by 2,4,5,6-tetrachloro-N-(2,5-dimethoxyphenyl)nicotinamide has been shown to have a variety of effects on cellular processes, including inhibition of cell growth and induction of apoptosis in cancer cells. This compound has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease, by inhibiting the activity of CK2, which is involved in the phosphorylation of tau protein.